Cas no 2228155-05-1 (2-amino-1-2-chloro-6-(propan-2-ylsulfanyl)phenylethan-1-one)

• Product Name: 2-amino-1-2-chloro-6-(propan-2-ylsulfanyl)phenylethan-1-one
• CAS No: 2228155-05-1
• MF: C₁₁H₁₄ClNOS
• MW: 243.752960681915
• CID: 6070586
• PubChem ID: 165639291
• Update Time: 2025-07-18

2-amino-1-2-chloro-6-(propan-2-ylsulfanyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-2-chloro-6-(propan-2-ylsulfanyl)phenylethan-1-one
• EN300-1997187
• 2228155-05-1
• 2-amino-1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]ethan-1-one

• Inchi： 1S/C11H14ClNOS/c1-7(2)15-10-5-3-4-8(12)11(10)9(14)6-13/h3-5,7H,6,13H2,1-2H3
• InChI Key： QUKLFHIRWDECGO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(CN)=O)SC(C)C

Computed Properties

• Exact Mass: 243.0484629g/mol
• Monoisotopic Mass: 243.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.4Ų

Additional information on 2-amino-1-2-chloro-6-(propan-2-ylsulfanyl)phenylethan-1-one

Introduction to 2-Amino-1-(2-Chloro-6-(Propan-2-ylsulfanyl)phenyl)ethan-1-one (CAS No. 2228155-05-1)

2-Amino-1-(2-chloro-6-(propan-2-ylsulfanyl)phenyl)ethan-1-one (CAS No. 2228155-05-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-Amino-1-(2-chloro-6-(propan-2-ylsulfanyl)phenyl)ethan-1-one is composed of an amino group, a chlorinated phenyl ring, and an isopropyl sulfanyl moiety. These functional groups contribute to the compound's distinct chemical properties and biological activities. The presence of the amino group provides opportunities for further derivatization and functionalization, making it a versatile starting material for the synthesis of more complex molecules.

Recent studies have highlighted the importance of 2-Amino-1-(2-chloro-6-(propan-2-ylsulfanyl)phenyl)ethan-1-one in the context of drug discovery. One notable area of research involves its potential as a lead compound for the development of novel anti-inflammatory agents. In vitro assays have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory properties, 2-Amino-1-(2-chloro-6-(propan-2-ylsulfanyl)phenyl)ethan-1-one has also shown promise in neuropharmacology. Preliminary studies suggest that it may have neuroprotective effects, potentially useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

In addition to its therapeutic applications, 2-Amino-1-(2-chloro-6-(propan-2-ylsulfanyl)phenyl)ethan-1-one has been explored for its potential as a research tool. Its unique chemical structure makes it an excellent candidate for use in biochemical assays and cell-based studies aimed at elucidating the mechanisms underlying various biological processes. For instance, it has been used to investigate the role of specific enzymes and signaling pathways in cellular metabolism and signal transduction.

The synthesis of 2-Amino-1-(2-chloro-6-(propan-2-ylsulfanyl)phenyl)ethan-1-one typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and functional group transformations. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

To further enhance its therapeutic potential, researchers are actively exploring various derivatives of 2-Amino-1-(2-chloro-6-(propan-2-ylsulfanyl)phenyl)ethan-1-one. These derivatives are designed to improve pharmacokinetic properties such as solubility, stability, and bioavailability. For example, modifications to the amino group or the sulfanyl moiety can significantly impact the compound's ability to cross biological membranes and reach target tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-1-(2-chloro-6-(propan-2-ylsulfanyl)phenyl)ethan-1-one in treating various conditions. Early results from Phase I trials have shown promising outcomes with minimal adverse effects, paving the way for more advanced clinical studies. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or drug interactions.

In conclusion, 2-Amino-1-(2-chloro-6-(propan-2-ylsulfanyl)phenyl)ethan-1-one (CAS No. 2228155-05-1) represents a promising compound with a wide range of potential applications in both research and medicine. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in advancing our understanding of various biological processes and contributing to the discovery of new therapeutic agents.